Cas no 20280-81-3 (4-Methoxycoumarin)
4-Methoxycoumarin is a synthetic organic compound belonging to the coumarin family, characterized by a methoxy substituent at the 4-position of its benzopyrone core. This derivative exhibits enhanced photophysical properties compared to unsubstituted coumarin, including improved fluorescence quantum yield and stability under UV light. It serves as a versatile intermediate in organic synthesis, particularly for constructing heterocyclic compounds and fluorescent probes. Its solubility in common organic solvents and moderate reactivity make it suitable for applications in pharmaceuticals, agrochemicals, and material science. The compound's well-defined structure and predictable reactivity profile contribute to its utility in research and industrial processes.
4-Methoxycoumarin structure
Product name:4-Methoxycoumarin
4-Methoxycoumarin Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxycoumarin
- 4-methoxychromen-2-one
- METHOXYCINNAMIC ACID,4-(RG)
- METHOXYCOUMARIN,4-(RG)
- 4-methoxy-2h-chromen-2-on
- 4-methoxy-2H-chromen-2-one
- 4-methoxy-chromen-2-one
- 4-Methoxycoumarine
- 4-Methoxycourmarin
- 4-Methoxy-cumarin
- methoxy-4 coumarine
- 2H-1-Benzopyran-2-one, 4-methoxy-
- MLCMXDYMSAZNPC-UHFFFAOYSA-N
- 4 - Methoxycoumarin
- Coumarin, 4-methoxy-
- Maybridge3_005843
- MLS004491720
- 4-Hydroxycoumarin, methyl ether
- HMS1447J13
- STL371134
- 2H-1-Benzopyran-2-one,4-meth
- D73288
- CHEMBL452360
- 3-BENZYLOXYISOXAZOLE-5-CARBOXYLICACIDMETHYLESTER
- IDI1_017230
- FT-0618940
- 2(1H)-Benzopyran-2-one, 4-methoxy
- SCHEMBL1627582
- CS-0063208
- 2H-1-Benzopyran-2-one,4-methoxy-
- MFCD00017349
- 2-Methyl-5-phenyl-N-[4-(4-pyridinylmethyl)phenyl]-3-furamide
- 20280-81-3
- SMR003288678
- 1ST164099
- CS-15886
- DTXSID20174136
- AKOS025247530
- PD159110
- DB-045148
- 4-Methoxy-2H-1-benzopyran-2-one
- 4-methoxy coumarin
-
- MDL： MFCD00017349
- Inchi： 1S/C10H8O3/c1-12-9-6-10(11)13-8-5-3-2-4-7(8)9/h2-6H,1H3
- InChI Key： MLCMXDYMSAZNPC-UHFFFAOYSA-N
- SMILES： O1C(C([H])=C(C2=C([H])C([H])=C([H])C([H])=C12)OC([H])([H])[H])=O
- BRN： 145960
Computed Properties
- Exact Mass: 176.04700
- Monoisotopic Mass: 176.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
- XLogP3: 1.6
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Powder
- Density: 1.26
- Melting Point: 123-125°C
- Boiling Point: 347.8°Cat760mmHg
- Flash Point: 144.5°C
- Refractive Index: 1.581
- PSA: 39.44000
- LogP: 1.80160
4-Methoxycoumarin Security Information
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39-S24/25-S23
-
Hazardous Material Identification：
- Packing Group：III
- Packing Group：III
- Hazard Level：3.2
- Safety Term：3.2
- Risk Phrases：R36/37/38
4-Methoxycoumarin Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methoxycoumarin Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D763766-5g |
2H-1-Benzopyran-2-one, 4-methoxy- |
20280-81-3 | 97% | 5g |
$130 | 2024-06-07 | |
| eNovation Chemicals LLC | D763766-1g |
2H-1-Benzopyran-2-one, 4-methoxy- |
20280-81-3 | 97% | 1g |
$75 | 2024-06-07 | |
| TRC | M265363-100mg |
4-Methoxycoumarin |
20280-81-3 | 100mg |
$ 69.00 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | Fr12290-2 mg |
4-Methoxycoumarine |
20280-81-3 | 99.88% | 2mg |
￥287.00 | 2022-04-26 | |
| TRC | M265363-50mg |
4-Methoxycoumarin |
20280-81-3 | 50mg |
$ 57.00 | 2023-09-07 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13670-5g |
4-Methoxycoumarin, 98% |
20280-81-3 | 98% | 5g |
￥1058.00 | 2023-03-09 | |
| abcr | AB117710-5 g |
4-Methoxycoumarin, 98%; . |
20280-81-3 | 98% | 5g |
€83.60 | 2023-06-24 | |
| TargetMol Chemicals | Fr12290-50mg |
4-Methoxycoumarine |
20280-81-3 | 99.88% | 50mg |
￥ 222 | 2024-07-20 | |
| Ambeed | A206154-10g |
4-Methoxy-2H-chromen-2-one |
20280-81-3 | 98% | 10g |
$167.0 | 2024-04-22 | |
| Aaron | AR00294I-25g |
2H-1-Benzopyran-2-one, 4-methoxy- |
20280-81-3 | 98% | 25g |
$286.00 | 2025-01-21 |
4-Methoxycoumarin Related Literature
-
Jimin Xu,Jing Ai,Sheng Liu,Xia Peng,Linqian Yu,Meiyu Geng,Fajun Nan Org. Biomol. Chem. 2014 12 3721
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20280-81-3)4-Methoxycoumarin
Purity:99%
Quantity:25g
Price ($):262.0